Cas no 113366-47-5 (5-Thiazolecarboxylic acid, 2-(3-butenyl)-4-methyl-)

• Product Name: 5-Thiazolecarboxylic acid, 2-(3-butenyl)-4-methyl-
• CAS No: 113366-47-5
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 1201840
• PubChem ID: 13835294
• Update Time: 2025-04-20

5-Thiazolecarboxylic acid, 2-(3-butenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(3-butenyl)-4-methyl-
• 2-(but-3-en-1-yl)-4-methylthiazole-5-carboxylic acid
• WS-00864
• E71666
• 2-but-3-enyl-4-methyl-1,3-thiazole-5-carboxylic acid
• 113366-47-5

• Inchi： 1S/C9H11NO2S/c1-3-4-5-7-10-6(2)8(13-7)9(11)12/h3H,1,4-5H2,2H3,(H,11,12)
• InChI Key： FVKARVUDNAZUFN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1CCC=C

Computed Properties

• Exact Mass: 197.05113
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19